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Compound of Interest

Benzyldimethylstearylammonium
Compound Name:
chloride

Cat. No.: B030447

This document provides a comprehensive technical overview of the safety and handling
protocols for Benzyldimethylstearylammonium Chloride (CAS No. 122-19-0). It is intended
for researchers, scientists, and professionals in drug development who may handle this
substance. The guide consolidates critical data on hazards, personal protection, emergency
procedures, and disposal.

Hazard Identification and Classification

Benzyldimethylstearylammonium chloride is classified as a hazardous substance requiring
careful handling. It is harmful if swallowed and causes serious eye damage.[1][2] It is also
recognized as being very toxic to aquatic life, with long-lasting effects.[1]

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4
[31[4]
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage[1][3][4]
Hazardous to the Aquatic H400: Very toxic to aquatic
] Category 1 ]
Environment, Acute life[1]
Hazardous to the Aquatic H410: Very toxic to aquatic life
Category 1

Environment, Chronic

with long lasting effects[1][3][4]

The signal word associated

with these hazards is Danger.

[1](2][3]

Table 2: Key Precautionary Statements (P-Statements)
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Code Precaution

Wash hands and skin thoroughly after handling.
P264

[11[3]

Do not eat, drink or smoke when using this
P270

product.[3][4]
pP273 Avoid release to the environment.[1][3][4]
P280 Wear protective gloves, protective clothing, and

eye/face protection.[1][3][4]

IF SWALLOWED: Call a POISON CENTER or
P301+P312 ]

doctor if you feel unwell.

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if
P305+P351+P338 ) o

present and easy to do. Continue rinsing.[1][3]

[4]

Immediately call a POISON CENTER or doctor.
P310

[1]
P391 Collect spillage.[1][3][4]

Dispose of contents/container to an approved
P501

waste disposal plant.[1][3][4]

NFPA 704 Rating: This rating system from the National Fire Protection Association provides a

quick assessment of chemical hazards.

o Health (Blue): 3 - Materials that, under emergency conditions, can cause serious or

permanent injury.[3]

o Flammability (Red): O - Materials that will not burn under typical fire conditions.[5]

« Instability/Reactivity (Yellow): O - Materials that are normally stable, even under fire

conditions.[5]
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Physical and Chemical Properties

Understanding the physical properties of a substance is crucial for its safe handling and

storage.

Table 3: Physical and Chemical Data

Property

Value

Physical State

Solid[3]

Color

White to Off-White[3]

Melting Point

230°C (lit.)[3]

Boiling Point

120°C (lit.)[3]

Water Solubility

4000 g/L (at 20°C)[6]

LogP

3.89 (at 20°C)[6]

Molecular Formula

C27H50CIN[3][6]

Molecular Weight

424.15 g/mol [2][6]

Toxicological and Ecological Information

This substance is moderately toxic if ingested and poses a significant risk of serious eye

damage upon contact.[1][6]

Table 4: Acute Toxicity Data

Test Route Species Value

LD50 Oral Rat 1250 mg/kg[1][7]

LD50 Oral Mouse 760 mg/kg[1]

LD50 Intraperitoneal Poison by this route[6]
Ecological Data:
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e Bioaccumulation: The substance has a moderate potential for bioconcentration in aquatic
organisms, with an estimated Bioconcentration Factor (BCF) of 71.[3][4]

» Mobility in Soil: It is expected to be immobile in soil based on an estimated Soil Organic
Carbon-Water Partitioning Coefficient (Koc) of 3x1077.[3][4]

Detailed, step-by-step experimental protocols for the cited toxicity and ecological studies are
not available in the source safety data sheets. However, the methodologies are standardized
tests:

o LD50 (Lethal Dose, 50%): This is a standard measure of acute toxicity. The protocol involves
administering escalating doses of the substance to a group of test animals (e.g., rats, mice)
to determine the dose at which 50% of the population dies within a specified timeframe. The
results are typically expressed in milligrams of substance per kilogram of body weight.

o BCF (Bioconcentration Factor): This value is determined by exposing aquatic organisms
(usually fish) to the chemical in a controlled environment and measuring the concentration of
the chemical in the organism's tissues compared to its concentration in the water. It indicates
how much the chemical is likely to build up in an organism.

o Koc (Soil Organic Carbon-Water Partitioning Coefficient): This value, often estimated using
structure-activity relationship (SAR) models, predicts how a chemical will partition between
soil organic matter and water. A high Koc value suggests the substance will bind tightly to
soil and not move readily into groundwater.[3][4]

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and risk.

o Engineering Controls: Handle in a well-ventilated place, preferably with local exhaust
ventilation to prevent the dispersion of dust.[1][2] Ensure that eyewash stations and safety
showers are readily accessible.[8][9]

o Handling Practices: Avoid contact with skin, eyes, and clothing.[2][10] Avoid the formation of
dust and aerosols.[10] Wash hands and face thoroughly after handling.[2] Do not eat, drink,
or smoke in the work area.[3] Use non-sparking tools to prevent fire from electrostatic
discharge.[10]
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o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated
place.[3][4][10] Keep away from incompatible materials such as strong oxidizers and
reducing agents.[3][8] Store apart from foodstuff containers.[3][4] For long-term storage of
stock solutions, -80°C for up to 6 months or -20°C for up to 1 month is recommended.[11]

Table 5: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Wear tightly fitting safety goggles with side-

Eye/Face ) ]
shields or a face shield.[3][10][12]
Ski Wear chemical-impermeable gloves and
in
protective, impervious clothing.[3][10][12]
If dust is generated or exposure limits are
Respiratory exceeded, use a full-face respirator with an

appropriate filter.[3][10]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Occurs

Routes of Exposure

Immediately remove all Immediately rinse with water for at

Movevictimito/freshiair. contaminated clothing. least 15 minutes.

Rinse mouth with water.

If breathing is difficult, give oxygen. Do NOT induce vomiting.

If not breathing, give artificial respiration. Wash off with soap and Remove contact lenses if present Never give anything by mouth to an
Do not use mouth-to-mouth. plenty of water. and easy to do. Continue rinsing. unconscious person.

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: Logical workflow for first aid response to various exposure routes.

¢ Inhalation: Move the victim to fresh air.[3][10] If breathing is difficult, administer oxygen.[3]
[10] If the victim is not breathing, provide artificial respiration, but avoid mouth-to-mouth
resuscitation.[3][10] Seek immediate medical attention.[1]

o Skin Contact: Immediately take off all contaminated clothing.[3][10] Wash the affected area
with soap and plenty of water.[3][10] Consult a doctor.[3][10]

+ Eye Contact: Immediately rinse the eyes with water for at least 15 minutes, removing contact
lenses if possible.[1][3][10] Seek immediate medical help.[1][3]
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¢ Ingestion: Rinse the mouth with water.[3][10] Do NOT induce vomiting.[10] Never give
anything by mouth to an unconscious person.[10] Call a doctor or Poison Control Center
immediately.[3][10]

In case of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[3]
Remove all sources of ignition.[3]

Spill Detected

Ensure Safety:
- Evacuate non-essential personnel
- Wear full PPE (respirator, gloves, goggles)
- Ensure adequate ventilation
- Remove ignition sources

Contain Spill
Prevent entry into drains and waterways.

Clean Up Spill
- Use spark-proof tools
- Dampen solid material with 60-70% ethanol
- Collect material into a suitable, closed container

Decontaminate Area
- Wash surfaces with ethanol, then soap and water

Dispose of Waste
- Label container properly
- Dispose of according to local regulations

Click to download full resolution via product page
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Caption: Step-by-step workflow for handling an accidental chemical spill.

The cleanup procedure involves preventing further leakage and avoiding entry into drains.[3]
For solid spills, dampen the material with 60-70% ethanol before transferring it to a suitable
container for disposal.[13] Use spark-proof tools and explosion-proof equipment.[3] The
collected material should be promptly disposed of in accordance with appropriate laws and
regulations.[3]

Fire-Fighting and Disposal

» Fire-Fighting: This material is not considered flammable.[5] In case of a fire involving this
chemical, use a dry chemical, carbon dioxide, or Halon extinguisher.[3] Firefighters should
wear self-contained breathing apparatus (SCBA) and full protective clothing.[3][10] Toxic
fumes of nitrogen oxides and hydrochloric acid may form in a fire.[3]

o Disposal: The material and its container must be disposed of as hazardous waste.[1] This
should be done by removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[3][10] Do not allow the product to enter drains or sewer
systems.[10] Contaminated packaging should be triply rinsed and offered for recycling or
disposed of according to official regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Safe Handling of
Benzyldimethylstearylammonium Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030447#benzyldimethylstearylammonium-chloride-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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